3-Hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-hydroxy-1-propan-2-yl-3H-indol-2-one
• InChI: InChI=1S/C11H13NO2/c1-7(2)12-9-6-4-3-5-8(9)10(13)11(12)14/h3-7,10,13H,1-2H3
• InChI Key: YGKRIWDMOPLNAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2C(C1=O)O
• Molecular Formula: C11H13NO2
• DSSTOX Substance ID: DTXSID20560777
• Molecular Weight: 191.23 g/mol
• CAS RN: 88036-33-3

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